8-((3-Hydroxypropyl)amino)-3-methyl-7-(naphthalen-1-ylmethyl)-1H-purine-2,6(3H,7H)-dione
Overview
Description
8-((3-Hydroxypropyl)amino)-3-methyl-7-(naphthalen-1-ylmethyl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C20H21N5O3 and its molecular weight is 379.4 g/mol. The purity is usually 95%.
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Properties
CAS No. |
476480-11-2 |
|---|---|
Molecular Formula |
C20H21N5O3 |
Molecular Weight |
379.4 g/mol |
IUPAC Name |
8-(3-hydroxypropylamino)-3-methyl-7-(naphthalen-1-ylmethyl)purine-2,6-dione |
InChI |
InChI=1S/C20H21N5O3/c1-24-17-16(18(27)23-20(24)28)25(19(22-17)21-10-5-11-26)12-14-8-4-7-13-6-2-3-9-15(13)14/h2-4,6-9,26H,5,10-12H2,1H3,(H,21,22)(H,23,27,28) |
InChI Key |
VKMOZLIXIFEVIF-UHFFFAOYSA-N |
Canonical SMILES |
CN1C2=C(C(=O)NC1=O)N(C(=N2)NCCCO)CC3=CC=CC4=CC=CC=C43 |
Origin of Product |
United States |
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